Cas no 52602-64-9 (Pyrimidine, 4-methyl-2,5,6-triphenyl-)

• Product Name: Pyrimidine, 4-methyl-2,5,6-triphenyl-
• CAS No: 52602-64-9
• MF: C₂₃H₁₈N₂
• MW: 322.402425289154
• CID: 359266
• PubChem ID: 13046110
• Update Time: 2025-04-19

Pyrimidine, 4-methyl-2,5,6-triphenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-methyl-2,5,6-triphenyl-
• 4-methyl-2,5,6-triphenylpyrimidine
• DTXSID10516248
• SCHEMBL10205901
• 52602-64-9

• Inchi： 1S/C23H18N2/c1-17-21(18-11-5-2-6-12-18)22(19-13-7-3-8-14-19)25-23(24-17)20-15-9-4-10-16-20/h2-16H,1H3
• InChI Key： VYBKMFDYJVQGGG-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=NC(C)=C(C2C=CC=CC=2)C=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 322.14714
• Monoisotopic Mass: 322.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78